Cas no 1261571-89-4 (2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid
• CAS No: 1261571-89-4
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 4942775
• PubChem ID: 69148385
• Update Time: 2025-06-07

2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxymandelic acid
• 2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C9H9BrO4/c1-14-5-2-3-7(10)6(4-5)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： WFMCJUWBUZMQHO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C(=O)O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8

Additional information on 2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid

Introduction to 2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid (CAS No. 1261571-89-4)

2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261571-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a brominated aromatic ring coupled with a hydroxyl-substituted acetic acid moiety, exhibits a unique structural framework that makes it a valuable intermediate in the development of various therapeutic agents. The presence of both bromine and methoxy groups on the phenyl ring enhances its reactivity, making it a versatile building block for medicinal chemists exploring novel drug candidates.

The structure of 2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid is characterized by its chiral center at the acetic acid carbon, which can be exploited for the synthesis of enantiomerically pure compounds. This feature is particularly relevant in pharmaceutical applications where the stereochemistry of a molecule can dramatically influence its biological activity and pharmacokinetic properties. The compound’s solubility profile, influenced by its polar functional groups, also makes it suitable for various solvation conditions in synthetic protocols and biological assays.

In recent years, 2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid has been investigated for its potential role in the synthesis of bioactive molecules. Its aromatic core serves as an excellent scaffold for appending pharmacophores, while the hydroxyl and carboxylic acid groups provide multiple sites for further functionalization. This flexibility has led to its incorporation in several research projects aimed at identifying novel inhibitors and modulators of enzymatic pathways relevant to human health and disease.

One of the most compelling aspects of CAS No. 1261571-89-4 is its utility in the development of small-molecule probes for protein interaction studies. The bromine substituent allows for facile coupling via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex derivatives with tailored properties. Such derivatives are instrumental in elucidating the mechanisms of action of target proteins and have been employed in high-throughput screening campaigns to identify lead compounds for drug discovery.

The pharmaceutical industry has shown particular interest in 2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid due to its potential as a precursor for antiviral and anticancer agents. Preliminary studies have demonstrated that analogs derived from this compound exhibit inhibitory activity against certain viral proteases and kinases, suggesting its applicability in therapeutic strategies targeting infectious diseases. Additionally, modifications to its aromatic core have yielded compounds with promising antitumor effects, highlighting its significance as a scaffold for oncology research.

From a synthetic chemistry perspective, CAS No. 1261571-89-4 offers an intriguing challenge due to its structural complexity. The synthesis involves multiple steps, including bromination and methylation of a phenolic precursor, followed by hydroxylation and carboxylation at the acetic acid position. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to optimize yields and enantioselectivity. These efforts underscore the compound’s importance as a benchmark for developing innovative synthetic routes in organic chemistry.

The biological activity of 2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed potential interactions with various biological targets, including receptors and enzymes implicated in metabolic disorders. These findings have prompted investigations into derivatives that may enhance binding affinity or improve pharmacokinetic profiles while maintaining biological efficacy.

In conclusion, the significance of 2-(2-bromo-5-methoxyphenyl)-2-hydroxyacetic acid (CAS No. 1261571-89-4) lies in its versatility as a synthetic intermediate and its potential applications across multiple domains of pharmaceutical research. Its unique structural features continue to inspire new methodologies and discoveries, reinforcing its role as a cornerstone compound in modern medicinal chemistry. As research progresses, further insights into its reactivity and biological function are expected to unlock even greater therapeutic possibilities.